![molecular formula C16H25NO B5730428 (4-ethylcyclohexyl)(4-methoxybenzyl)amine](/img/structure/B5730428.png)
(4-ethylcyclohexyl)(4-methoxybenzyl)amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-ethylcyclohexyl)(4-methoxybenzyl)amine (ECMBA) is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. ECMBA belongs to a class of compounds called arylalkylamines, which have been shown to have various physiological effects.
Mechanism of Action
The mechanism of action of (4-ethylcyclohexyl)(4-methoxybenzyl)amine is not fully understood, but it is believed to act on various receptors in the body. It has been shown to bind to serotonin receptors, which may contribute to its anxiolytic and antidepressant effects. It has also been shown to bind to sigma-1 receptors, which are involved in various physiological processes such as pain perception and drug addiction.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In animal models, it has been shown to increase levels of dopamine and norepinephrine in the brain, which may contribute to its antidepressant effects. It has also been shown to decrease levels of glutamate, which is involved in various neurological disorders such as epilepsy and Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using (4-ethylcyclohexyl)(4-methoxybenzyl)amine in lab experiments is its high purity and stability. It can be synthesized in large quantities and has a long shelf life. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.
Future Directions
There are many future directions for research on (4-ethylcyclohexyl)(4-methoxybenzyl)amine. One area of interest is its potential use in treating drug addiction and withdrawal symptoms. Another area of interest is its potential use in combination with other chemotherapeutic agents in cancer treatment. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Synthesis Methods
The synthesis of (4-ethylcyclohexyl)(4-methoxybenzyl)amine involves the reaction between 4-ethylcyclohexylamine and 4-methoxybenzyl chloride. The reaction takes place in the presence of a base such as sodium hydroxide or potassium carbonate, and the product is obtained through a simple extraction and purification process. This synthesis method has been optimized to produce high yields of pure this compound.
Scientific Research Applications
(4-ethylcyclohexyl)(4-methoxybenzyl)amine has been studied for its potential therapeutic applications in various fields such as neuroscience, cancer research, and cardiovascular disease. In neuroscience, this compound has been shown to have anxiolytic and antidepressant effects in animal models. It has also been studied for its potential use in treating drug addiction and withdrawal symptoms.
In cancer research, this compound has been shown to have antitumor effects in vitro and in vivo. It has been studied for its potential use in combination with other chemotherapeutic agents to enhance their efficacy. In cardiovascular disease, this compound has been shown to have vasodilatory effects and may have potential use in treating hypertension and other cardiovascular disorders.
properties
IUPAC Name |
4-ethyl-N-[(4-methoxyphenyl)methyl]cyclohexan-1-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO/c1-3-13-4-8-15(9-5-13)17-12-14-6-10-16(18-2)11-7-14/h6-7,10-11,13,15,17H,3-5,8-9,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIZOCCPJRKFBDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC(CC1)NCC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.